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Compound of Interest

Compound Name: benzaldehyde dibenzyl acetal

Cat. No.: B1357138 Get Quote

This technical guide provides an in-depth overview of the physical and chemical properties of

benzaldehyde dibenzyl acetal, tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines experimental

protocols for its synthesis, and visualizes the synthetic workflow.

Chemical Identity and Structural Properties
Benzaldehyde dibenzyl acetal (BDBA) is an organic compound classified as an acetal.[1] Its

chemical structure consists of a central carbon atom bonded to a phenyl group and two

benzyloxy groups.[1] The IUPAC name for this compound is

(((phenylmethylene)bis(oxy))bis(methylene))dibenzene.[1][2][3] BDBA is a known impurity in

benzyl alcohol, forming from the reaction of benzyl alcohol with benzaldehyde, which is an

oxidation product of benzyl alcohol.[3][4]

Physical and Chemical Properties
The physical and chemical properties of benzaldehyde dibenzyl acetal are summarized in the

table below, providing a clear reference for its characteristics.
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Property Value Reference(s)

Molecular Formula C₂₁H₂₀O₂ [1][5][6]

Molecular Weight 304.39 g/mol [1][5]

CAS Registry No. 5784-65-6 [1][7][8]

Physical State
Colorless oil to thick oil at

standard conditions.
[1][7][8]

Melting Point 30-31 °C (in ethanol) [7][8]

Boiling Point 168 °C at 0.1 Torr [7][8]

Density 1.112 ± 0.06 g/cm³ (Predicted) [7][8]

Solubility

Soluble in chloroform; slightly

soluble in ethyl acetate, DMSO

(with sonication), water (with

heating), and methanol.

[1][7][8]

Experimental Protocols: Synthesis of Benzaldehyde
Dibenzyl Acetal
The most common laboratory synthesis of benzaldehyde dibenzyl acetal is through the acid-

catalyzed condensation of benzyl alcohol and benzaldehyde.[1]

Acid-Catalyzed Synthesis
Objective: To synthesize benzaldehyde dibenzyl acetal via acid-catalyzed condensation.

Materials:

Benzyl alcohol (188 mmol, 20 g)

Benzaldehyde (46 mmol, 5 g)

Sulfuric acid (9 mmol, 0.5 ml)

Molecular sieves (5 g, 3 Å)
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Ice-cold water

Sodium bicarbonate (NaHCO₃, 5 g)

Appropriate solvents for extraction and purification

Procedure:

In a reaction vessel, combine benzyl alcohol and benzaldehyde.

Add sulfuric acid to the mixture to act as a catalyst.

Introduce molecular sieves to the reaction mixture.

Stir the resulting mixture for 24 hours at ambient temperature.

After the reaction period, chill the mixture in an ice bath.

Neutralize the reaction by adding ice-cold water and sodium bicarbonate.

Isolate the final product using standard extraction and purification techniques.[1]

Visualized Experimental Workflow
The following diagram illustrates the workflow for the acid-catalyzed synthesis of

benzaldehyde dibenzyl acetal.
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Caption: Acid-catalyzed synthesis of benzaldehyde dibenzyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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